Cas no 1795420-90-4 ((7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone)

(7-Methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone is a structurally complex heterocyclic compound featuring a benzofuran core linked to a thiazole-substituted azetidine moiety via a methanone bridge. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of the methoxy group enhances electron density, while the thiazole and azetidine rings contribute to steric and electronic diversity, enabling selective interactions with biological targets. Its well-defined scaffold offers opportunities for further derivatization, making it valuable for structure-activity relationship studies in drug discovery. The compound's stability and synthetic accessibility further support its utility in pharmaceutical research.
(7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone structure
1795420-90-4 structure
Product Name:(7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone
CAS No:1795420-90-4
MF:C16H14N2O4S
MW:330.358362674713
CID:5368264
Update Time:2025-05-19

(7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

    • (7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone
    • Inchi: 1S/C16H14N2O4S/c1-20-12-4-2-3-10-7-13(22-14(10)12)15(19)18-8-11(9-18)21-16-17-5-6-23-16/h2-7,11H,8-9H2,1H3
    • InChI Key: GLONWOBLLWAMKC-UHFFFAOYSA-N
    • SMILES: C(C1=CC2=CC=CC(OC)=C2O1)(N1CC(OC2=NC=CS2)C1)=O

(7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6471-3591-2μmol
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
2μl
$57.0 2023-04-25
Life Chemicals
F6471-3591-5μmol
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
5μl
$63.0 2023-04-25
Life Chemicals
F6471-3591-10μmol
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
10μl
$69.0 2023-04-25
Life Chemicals
F6471-3591-20μmol
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
20μl
$79.0 2023-04-25
Life Chemicals
F6471-3591-1mg
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
1mg
$54.0 2023-04-25
Life Chemicals
F6471-3591-2mg
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
2mg
$59.0 2023-04-25
Life Chemicals
F6471-3591-3mg
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
3mg
$63.0 2023-04-25
Life Chemicals
F6471-3591-4mg
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
4mg
$66.0 2023-04-25
Life Chemicals
F6471-3591-5mg
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
5mg
$69.0 2023-04-25
Life Chemicals
F6471-3591-10mg
2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]oxy}-1,3-thiazole
1795420-90-4 90%+
10mg
$79.0 2023-04-25

Additional information on (7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone

Comprehensive Overview of (7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone (CAS No. 1795420-90-4)

The compound (7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone, identified by its CAS No. 1795420-90-4, is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate design combines a benzofuran core with a thiazole-containing azetidine moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 1795420-90-4 has surged, driven by the need for more effective therapeutics with fewer side effects. The 7-methoxybenzofuran segment is known for its bioactivity, often linked to anti-inflammatory and antimicrobial properties. Meanwhile, the thiazole-azetidine hybrid structure introduces steric and electronic features that enhance binding affinity to biological targets. This dual functionality positions the compound as a versatile scaffold for medicinal chemistry optimization.

From a synthetic perspective, (7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone exemplifies modern fragment-based drug design strategies. Its azetidine ring offers conformational rigidity, while the thiazole group provides hydrogen-bonding capabilities—a combination increasingly sought after in small-molecule drug development. Computational studies suggest favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, further boosting its appeal for preclinical studies.

The agrochemical sector also explores derivatives of CAS 1795420-90-4, leveraging its benzofuran-thiazole synergy for crop protection. With rising global concerns about pesticide resistance, such innovative chemistries could address gaps in sustainable agriculture. Environmental stability and selective action against pests are key focus areas, aligning with the Green Chemistry principles gaining traction in regulatory frameworks.

Analytical characterization of 1795420-90-4 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance). These methods confirm the compound’s purity and structural integrity, critical for reproducibility in research. Patent filings referencing this molecule highlight its utility in combinatorial chemistry libraries, underscoring its role in high-throughput screening campaigns.

As interest grows in precision medicine and targeted therapies, (7-methoxy-1-benzofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone stands out for its modular design. Future directions may include derivatization to enhance solubility or bioavailability, addressing common challenges in lead optimization. Collaborative efforts between academia and industry will likely accelerate its translation into practical applications.

In summary, CAS No. 1795420-90-4 represents a compelling case study in structure-activity relationship (SAR) exploration. Its multifaceted chemistry bridges gaps between drug discovery and material science, offering actionable insights for next-generation innovations. Stakeholders across disciplines continue to monitor its progress, reflecting the compound’s broad potential.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.